Spiro[benzofuran-2(3H),1'-cyclohexane]-3,4'-dione, 7-chloro-4,6-dimethoxy-2'-methyl-

• CAS RN: 17793-65-6
• Molecular Formula: C16H17ClO5
• Molecular Weight: 324.75 g/mol
• IUPAC Name: 7-chloro-4,6-dimethoxy-3'-methylspiro[1-benzofuran-2,4'-cyclohexane]-1',3-dione
• InChI: InChI=1S/C16H17ClO5/c1-8-6-9(18)4-5-16(8)15(19)12-10(20-2)7-11(21-3)13(17)14(12)22-16/h7-8H,4-6H2,1-3H3
• InChI Key: SHZYVBKVXCQBLF-UHFFFAOYSA-N
• SMILES: CC1CC(=O)CCC12C(=O)C3=C(O2)C(=C(C=C3OC)OC)Cl
• synonyms: 7-Chloro-4,6-dimethoxy-6'-methylspiro[benzofuran-2(3H),1'-cyclohexane]-3,4'-dione

Description

Spiro[benzofuran-2(3H),1'-cyclohexane]-3,4'-dione, 7-chloro-4,6-dimethoxy-2'-methyl- is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. This compound is also known as eticyclidine or PCE, and it belongs to the class of arylcyclohexylamines.

Mechanism Of Action

The exact mechanism of action of Spiro[benzofuran-2(3H),1'-cyclohexane]-3,4'-dione, 7-chloro-4,6-dimethoxy-2'-methyl- is not fully understood. However, it is believed to act as an NMDA receptor antagonist, which means that it blocks the activity of the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in the regulation of synaptic plasticity, which is important for learning and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Spiro[benzofuran-2(3H),1'-cyclohexane]-3,4'-dione, 7-chloro-4,6-dimethoxy-2'-methyl- include analgesia, anesthesia, and dissociation. It has also been found to have sedative and hypnotic effects. In addition, it has been investigated for its potential use in the treatment of various psychiatric disorders, including depression, anxiety, and schizophrenia.

Advantages And Limitations For Lab Experiments

One of the advantages of using Spiro[benzofuran-2(3H),1'-cyclohexane]-3,4'-dione, 7-chloro-4,6-dimethoxy-2'-methyl- in lab experiments is its potential therapeutic properties. It has been found to exhibit analgesic, anesthetic, and dissociative effects, which makes it useful for studying the mechanisms of these effects. However, one of the limitations of using this compound is that its exact mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on Spiro[benzofuran-2(3H),1'-cyclohexane]-3,4'-dione, 7-chloro-4,6-dimethoxy-2'-methyl-. One area of research could be the development of new compounds based on this structure that have improved therapeutic properties. Another area of research could be the investigation of the potential use of this compound in the treatment of other psychiatric disorders. Additionally, future research could focus on the development of new methods for synthesizing this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of Spiro[benzofuran-2(3H),1'-cyclohexane]-3,4'-dione, 7-chloro-4,6-dimethoxy-2'-methyl- involves the reaction of 1-(2,6-dimethoxyphenyl)cyclohexylamine with 2-chlorobenzoyl chloride in the presence of aluminum chloride. This reaction produces the desired compound as a white crystalline powder.

Scientific Research Applications

Spiro[benzofuran-2(3H),1'-cyclohexane]-3,4'-dione, 7-chloro-4,6-dimethoxy-2'-methyl- has been the subject of scientific research due to its potential therapeutic properties. It has been found to exhibit analgesic, anesthetic, and dissociative effects. It has also been investigated for its potential use in the treatment of various psychiatric disorders, including depression, anxiety, and schizophrenia.